{(benzylamino)[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}phosphonic acid

• IUPAC Name: [(benzylamino)-[1-phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methyl]phosphonic acid
• InChI: InChI=1S/C29H26N3O3P/c33-36(34,35)29(30-20-22-10-4-1-5-11-22)27-21-32(26-14-8-3-9-15-26)31-28(27)25-18-16-24(17-19-25)23-12-6-2-7-13-23/h1-19,21,29-30H,20H2,(H2,33,34,35)
• InChI Key: JNJYLQHGKLUTIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(C2=CN(N=C2C3=CC=C(C=C3)C4=CC=CC=C4)C5=CC=CC=C5)P(=O)(O)O
• Molecular Formula: C29H26N3O3P
• Molecular Weight: 495.5 g/mol

Description

{(Benzylamino)[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}phosphonic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of {(benzylamino)[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}phosphonic acid is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins that play a crucial role in the development of various diseases.
Biochemical and physiological effects:
Studies have shown that {(benzylamino)[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}phosphonic acid can have various biochemical and physiological effects, depending on the specific application. For example, in cancer treatment, it has been shown to induce apoptosis (cell death) in cancer cells. In Alzheimer's disease, it has been shown to prevent the formation of amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of {(benzylamino)[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}phosphonic acid is its versatility in various fields. It is also relatively easy to synthesize and has shown promising results in various lab experiments. However, one of the main limitations is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the research on {(benzylamino)[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}phosphonic acid. One direction is to further explore its potential applications in medicinal chemistry, including the development of new drugs for various diseases. Another direction is to investigate its potential applications in material science, including the synthesis of new materials with unique properties. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of {(benzylamino)[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}phosphonic acid involves a multi-step process that includes the reaction of benzylamine with 4-bromobiphenyl, followed by the reaction of the resulting product with 1-phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carbaldehyde. Finally, the product is treated with diethyl phosphite to obtain the desired compound.

Scientific Research Applications

{(Benzylamino)[3-(biphenyl-4-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}phosphonic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has shown promising results in treating various diseases, including cancer, Alzheimer's disease, and diabetes. In material science, it has been used to synthesize novel materials with unique properties. In catalysis, it has been used as a catalyst for various chemical reactions.